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Abstract

This technical guide provides a comprehensive overview of the core physical properties of 3-
Methoxypropanoic acid (CAS No: 2544-06-1), a key building block in various chemical
syntheses. This document is intended to be a vital resource for researchers, scientists, and
professionals in the field of drug development and organic synthesis, offering a compilation of
guantitative data, detailed experimental protocols for property determination, and a logical
workflow for the characterization of similar chemical entities. The information presented is
collated from established chemical databases and literature, ensuring a reliable foundation for
laboratory and research applications.

Introduction

3-Methoxypropanoic acid, with the linear formula CHsOCH2CH2COOH, is an alkoxy acid that
serves as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2]
Its bifunctional nature, possessing both a carboxylic acid and an ether group, allows for a wide
range of chemical transformations. A thorough understanding of its physical properties is
paramount for its effective use in reaction design, process scale-up, and formulation
development. This guide presents a detailed summary of these properties in a structured
format, followed by generalized experimental methodologies for their determination.
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Core Physical and Chemical Properties

The physical characteristics of 3-Methoxypropanoic acid have been determined through

various analytical techniques. The following table summarizes the key quantitative data

available for this compound.

Property Value Reference(s)
Molecular Formula CaHsO3 [2103][41[5]16]
Molecular Weight 104.10 g/mol [B1141[71181[9]
Physical Form Liquid [L1107181191

Appearance Colorless to pale yellow liquid [11[2]

Density 1.108 g/mL at 25 °C [1][71[8][9][10]
1.089 g/cm?3 (3]

Boiling Point 116 °C at 9 mmHg [L16]1[7181I%]

236.9 °C at 760 mmHg

[3]

Melting Point Not Applicable [3]
Soluble in water, chloroform,

Solubility methanol, and other polar [L1[2113]1[5]
organic solvents.

pKa (Predicted) 4.29+£0.10 [1]

Refractive Index (n20/D) 1.420 (1107181191

Flash Point

113 °C (closed cup)

[7](8]

83.9°C

[3]

LogP (Computed)

-0.4

[4]

Experimental Protocols for Physical Property

Determination
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While specific experimental procedures for 3-Methoxypropanoic acid are not extensively
detailed in publicly available literature, the following are generalized, standard protocols for
determining the key physical properties of liquid organic compounds. These methodologies are
widely accepted in the scientific community and are applicable for the characterization of this
and similar substances.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[11] The capillary method is a common micro-technique for this determination.[12]

Methodology:

A small amount of the liquid sample (a few milliliters) is placed in a fusion tube.[11]

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.[5]
[11]

e The fusion tube is attached to a thermometer and heated in a controlled manner, often using
a Thiele tube or an aluminum block.[5][11]

o As the temperature rises, air trapped in the capillary tube expands and exits as a stream of
bubbles.[12]

e The heating is discontinued once a steady stream of bubbles is observed.[1]

o The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.[5][12]

Measurement of Density

Density is the mass per unit volume of a substance.[9] For liquids, pycnometry and the
vibrating tube density meter are precise methods.[7]

Methodology (Pycnhometry):

o Apycnometer, a flask with a specific, calibrated volume, is weighed empty.
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e The pycnometer is then filled with the liquid sample up to the calibration mark, ensuring no
air bubbles are present.

» The filled pycnometer is weighed again.

e The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus
weight of empty pycnometer) by the calibrated volume of the pycnometer.[8]

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is a fundamental
physical constant.[3]

Methodology (Abbe Refractometer):

A few drops of the liquid sample are placed on the prism of an Abbe refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(typically 20 °C).

Light is passed through the sample, and the telescope eyepiece is adjusted until the
boundary line between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Assessment of Solubility

Solubility is determined qualitatively by observing the miscibility of a substance in various
solvents.[4]

Methodology:

e Asmall, measured amount of 3-Methoxypropanoic acid (e.g., 0.1 mL) is added to a test
tube containing a specific volume of a solvent (e.g., 1 mL of water).

o The mixture is vigorously agitated.[13]
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e The mixture is observed to determine if the solute dissolves completely, forming a single
homogeneous phase (soluble), or if distinct layers or undissolved droplets remain (insoluble).

[4]

o This process is repeated with a range of solvents, including polar solvents like water and
ethanol, and nonpolar solvents like hexane, as well as acidic and basic aqueous solutions to
test for reactivity.[14][15]

Determination of pKa (Potentiometric Titration)

The pKa is a measure of the acidity of a compound. Potentiometric titration is a highly accurate
method for its determination.[16][17]

Methodology:
e A known concentration of 3-Methoxypropanoic acid is dissolved in deionized water.[17]
o Acalibrated pH electrode is immersed in the solution.[16]

o A standard solution of a strong base (e.g., 0.1 M NaOH) is added incrementally to the
solution using a burette.[16]

e The pH of the solution is recorded after each addition of the titrant.[16]
e Atitration curve is generated by plotting the pH against the volume of titrant added.

e The pKa is determined as the pH at the half-equivalence point, which is the point where half
of the acid has been neutralized.[17]

Measurement of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.
[18] Closed-cup methods are preferred for their precision and safety.[18]

Methodology (e.g., Pensky-Martens Closed-Cup Tester):

» A specified volume of the liquid sample is placed in the test cup of the apparatus.
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The cup is sealed with a lid containing an ignition source and an opening mechanism.[19]

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is applied to the vapor space above the
liquid.

The flash point is the lowest temperature at which the vapors ignite, observed as a flash.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid organic compound such as 3-Methoxypropanoic acid. This serves
as a general guide for researchers undertaking the analysis of new or uncharacterized
substances.
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Figure 1: General Workflow for Physical Property Characterization of a Liquid Compound

Click to download full resolution via product page
Figure 1: General Workflow for Physical Property Characterization.

Conclusion

The physical properties of 3-Methoxypropanoic acid outlined in this guide provide essential
data for its application in research and development. The tabulated values offer a quick
reference, while the detailed experimental protocols furnish the necessary framework for in-
house verification or the characterization of analogous compounds. This comprehensive
collection of information is designed to support scientists and drug development professionals
in making informed decisions regarding the handling, reaction conditions, and application of
this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676782#3-methoxypropanoic-acid-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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